Cas no 585-90-0 (Geoside)

• Product Name: Geoside
• CAS No: 585-90-0
• Molecular Formula: C₂₁H₃₀O₁₁
• Molecular Weight: 458.4563
• CID: 2040237
• PubChem ID: 12310056

Geoside Properties

Names and Identifiers

• (4-Allyl-2-methoxy-phenyl)-(O6-alpha-L-arabinopyranosyl-beta-D-glucopyranosid)
• (4-allyl-2-methoxy-phenyl)-(O6-alpha-L-arabinopyranosyl-beta-D-glucopyranoside)
• 4-allyl-2-methoxyphenyl-O-alpha-L-arabinopyranosyl-(1->6)-beta-D-glucopyranoside
• eugenyl vicianoside
• gein
• (2S,3R,4S,5S,6R)-2-(2-Methoxy-4-prop-2-enylphenoxy)-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxym
• Geoside
• 2-(2-Methoxy-4-prop-2-enylphenoxy)-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxane-3,4,5-triol
• Eugenol vicanoside
• 585-90-0
• HY-N6903
• FS-8330
• (2S,3R,4S,5S,6R)-2-(4-Allyl-2-methoxyphenoxy)-6-((((2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-3,4,5-triol
• CS-0100515
• AKOS040740792
• CHEBI:168209

• InChIKey： FSCNUJMKSQHQSY-UHFFFAOYSA-N
• Inchi： 1S/C21H30O11/c1-3-4-10-5-6-12(13(7-10)28-2)31-21-19(27)17(25)16(24)14(32-21)9-30-20-18(26)15(23)11(22)8-29-20/h3,5-7,11,14-27H,1,4,8-9H2,2H3
• SMILES： C1(C(O)C(O)C(O)C(COC2C(O)C(O)C(O)CO2)O1)OC1C(OC)=CC(CC=C)=CC=1

Computed Properties

• Exact Mass: 458.178812g/mol
• Surface Charge: 0
• XLogP3: -1.3
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 8
• Monoisotopic Mass: 458.178812g/mol
• Monoisotopic Mass: 458.178812g/mol
• Topological Polar Surface Area: 168Ų
• Heavy Atom Count: 32
• Complexity: 592
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 458.5

Experimental Properties

• Melting Point: 183-184°C
• Solubility: 1.147e+004 mg/L @ 25 °C (est)
• Color/Form: Solid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides